Cas no 208941-45-1 (3-(3-Aminophenyl)benzyl alcohol)

3-(3-Aminophenyl)benzyl alcohol structure
208941-45-1 structure
Product Name:3-(3-Aminophenyl)benzyl alcohol
CAS No:208941-45-1
MF:C13H13NO
MW:199.248423337936
CID:910746
PubChem ID:1393791
Update Time:2025-04-19

3-(3-Aminophenyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Aminophenyl)benzyl alcohol
    • [3-(3-aminophenyl)phenyl]methanol
    • 208941-45-1
    • DTXSID70362708
    • [1,1'-Biphenyl]-3-methanol, 3'-amino-
    • (3'-Amino-[1,1'-biphenyl]-3-yl)methanol
    • SCHEMBL3785729
    • Inchi: 1S/C13H13NO/c14-13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-15/h1-8,15H,9,14H2
    • InChI Key: HQVVZRVJRPKQJD-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C=1)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 3.00930
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.